(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride
Overview
Description
(1S)-2-Phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride, also known as PTEA, is a synthetic compound with a variety of applications in scientific research. PTEA is an important tool for understanding the biochemical and physiological effects of certain compounds, and it is used in laboratory experiments to study the mechanisms of action of various drugs.
Scientific Research Applications
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has a variety of applications in scientific research. It is commonly used as a tool to study the mechanisms of action of various drugs, and it is also used to study the biochemical and physiological effects of certain compounds. Furthermore, (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride is often used as an intermediate in the synthesis of other compounds, such as drugs and agrochemicals.
Mechanism of Action
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has a variety of effects on the body, but its primary mechanism of action is to bind to specific receptors in the body and activate them. This activation of the receptors leads to a variety of biochemical and physiological effects, which depend on the type of receptor that is activated.
Biochemical and Physiological Effects
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has a variety of biochemical and physiological effects, which depend on the type of receptor that is activated. In general, (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has been shown to have an antidepressant effect, as well as an anxiolytic effect. It has also been found to have anticonvulsant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and can be isolated in high yields. Furthermore, it has a wide range of applications in scientific research, making it a useful tool for studying the mechanisms of action of various drugs. However, (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride also has some limitations for laboratory experiments. Its solubility in water is limited, and it is also unstable in basic solutions.
Future Directions
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride has a variety of potential future directions. It could be further studied to better understand its biochemical and physiological effects. It could also be used in the development of new drugs and agrochemicals. Furthermore, it could be used to study the mechanisms of action of various drugs, as well as to study the effects of certain compounds on the body. Finally, it could be used to develop new strategies for treating various diseases.
Synthesis Methods
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride can be synthesized by a variety of methods, but the most common method is the reaction of (1S)-2-phenylethan-1-amine with 1,3-thiazol-2-yl chloride in the presence of a base. The reaction is typically performed in a two-phase system, with the organic phase containing the reactants and the aqueous phase containing the base. The reaction is typically carried out at room temperature, and the product is isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride involves the reaction of 2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine in anhydrous ethanol, add hydrochloric acid dropwise with stirring.", "Continue stirring the reaction mixture for several hours at room temperature.", "Filter the resulting solid and wash with ethanol to obtain the dihydrochloride salt of (1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine." ] } | |
CAS RN |
2757961-63-8 |
Product Name |
(1S)-2-phenyl-1-(1,3-thiazol-2-yl)ethan-1-amine dihydrochloride |
Molecular Formula |
C11H14Cl2N2S |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
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